Cas no 1241320-81-9 (1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl- )

• Product Name: 1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl-
• CAS No: 1241320-81-9
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 5231422
• Update Time: 2025-10-29

1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-phenoxy-1-phenyl-1H-imidazole-5-carboxaldehyde (ACI)
• 1-Phenyl-2-phenoxy-4-chloro-1H-imidazole-5-carbaldehyde
• 1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl-

• Inchi： 1S/C16H11ClN2O2/c17-15-14(11-20)19(12-7-3-1-4-8-12)16(18-15)21-13-9-5-2-6-10-13/h1-11H
• InChI Key： UBGQOXZHAOSPND-UHFFFAOYSA-N
• SMILES： O=CC1N(C2C=CC=CC=2)C(OC2C=CC=CC=2)=NC=1Cl

Additional information on 1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl-

Chemical Profile of 1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl- (CAS No. 1241320-81-9)

1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl-, identified by its CAS number 1241320-81-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivative class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of multiple functional groups, including an aldehyde moiety, chloro substituents, and phenoxy and phenyl groups, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The aldehyde group at the 5-position of the imidazole ring is particularly noteworthy, as aldehydes are commonly employed in organic synthesis for their reactivity in condensation reactions, formation of Schiff bases, and participation in various catalytic processes. This reactivity allows for the facile introduction of additional functional groups or the construction of more complex molecular architectures, which is crucial for developing novel therapeutic agents.

Furthermore, the 4-chloro and 2-phenoxy substituents contribute to the compound's overall electronic properties and influence its interactions with biological targets. Chloro groups are often introduced into pharmaceuticals to enhance metabolic stability and binding affinity, while phenoxy groups can improve solubility and bioavailability. The 1-phenyl group further extends the aromaticity of the molecule, which is frequently observed in bioactive compounds due to favorable interactions with biological receptors.

In recent years, there has been a surge in research focused on imidazole derivatives as potential therapeutic agents. These compounds have demonstrated efficacy across a spectrum of diseases, including infectious diseases, cancer, and neurological disorders. The unique structural features of 1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl, make it a promising candidate for further investigation in this context.

One of the most compelling areas of research involving imidazole derivatives is their application as antiviral agents. The imidazole core mimics natural purine and pyrimidine structures, which are essential components of nucleic acids. This structural similarity allows imidazole derivatives to interfere with viral replication processes by inhibiting enzymes such as reverse transcriptase or integrase. For instance, recent studies have highlighted the potential of imidazole-based compounds in combating RNA viruses by disrupting their replication cycle at multiple stages.

Another significant area of interest is the use of imidazole derivatives as anticancer agents. The ability of these compounds to modulate key cellular pathways involved in tumor growth and survival has been extensively explored. For example, certain imidazole derivatives have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancers and contribute to uncontrolled cell proliferation. Additionally, the 4-chloro and 2-phenoxy substituents in our compound may enhance its binding affinity to target proteins involved in cancer cell signaling pathways.

The aldehyde group at the 5-position also presents opportunities for further derivatization into pharmacologically active molecules. Schiff base formation between this aldehyde and various nitrogen-containing compounds can yield new derivatives with enhanced biological activity. Such modifications have been explored in developing novel antimicrobial agents, where Schiff bases derived from imidazole aldehydes have exhibited potent activity against resistant bacterial strains.

Recent advances in computational chemistry have also facilitated the rational design of imidazole derivatives like 1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl, enabling researchers to predict their biological activity with greater accuracy. Molecular docking studies have identified potential binding pockets on target proteins where these compounds can be optimized for improved efficacy. This approach has led to the discovery of several lead compounds that are now undergoing preclinical evaluation.

In conclusion, 1H-Imidazole-5-carboxaldehyde, 4-chloro-2-phenoxy-1-phenyl, with its CAS number 1241320-81-9, represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for imidazole derivatives, compounds like this one are likely to play a crucial role in shaping future drug discovery efforts.